Cas no 2171834-28-7 (N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide)

• Product Name: N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide
• CAS No: 2171834-28-7
• MF: C₁₄H₁₅NO₄S
• MW: 293.33820271492
• CID: 6276423
• PubChem ID: 165530798
• Update Time: 2025-05-25

N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide
• 2171834-28-7
• EN300-1586244

• Inchi： 1S/C14H15NO4S/c1-3-15-20(17,18)12-5-6-13(10(2)8-12)14-7-4-11(9-16)19-14/h4-9,15H,3H2,1-2H3
• InChI Key： SKMJSEINLFOKEK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=CC=C(C=O)O2)=C(C)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 293.07217913g/mol
• Monoisotopic Mass: 293.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.8Ų

Additional information on N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide

Professional Introduction to N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide (CAS No. 2171834-28-7)

N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2171834-28-7, represents a fascinating intersection of organic synthesis and medicinal chemistry, offering a promising scaffold for the development of novel therapeutic agents.

The molecular structure of N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide is characterized by a benzene ring substituted with a sulfonamide group at the 1-position and an ethyl group at the 4-position. Additionally, the presence of a furan moiety linked to the benzene ring via a formyl group at the 5-position introduces additional reactivity and potential for biological interaction. This structural arrangement not only enhances the compound's solubility and bioavailability but also provides multiple sites for functionalization, making it a versatile building block for drug discovery.

In recent years, sulfonamide derivatives have been extensively studied for their diverse pharmacological properties. The sulfonamide group, in particular, is known for its ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. The N-ethyl substituent in N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide further modulates the electronic properties of the molecule, potentially influencing its interactions with biological receptors.

The formyl group attached to the furan ring in this compound is another key feature that warrants exploration. Formyl groups are highly reactive and can participate in various chemical transformations, including condensation reactions with amines to form amides or Schiff bases. These reactions are particularly relevant in medicinal chemistry, where such transformations are often employed to generate new drug candidates with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. For instance, preliminary computational studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the presence of a furan ring may facilitate interactions with bacterial enzymes involved in metabolic pathways, making this compound a candidate for antimicrobial applications.

The synthesis of N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the furan ring via condensation reactions, followed by sulfonylation and subsequent alkylation. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has been explored to improve efficiency and reduce byproduct formation.

One of the most compelling aspects of N-ethyl-4-(5-formylfuran-2-yl)-3-methylbenzene-1-sulfonamide is its potential as a lead compound for drug development. Its unique structural features offer opportunities for structure-based drug design, where modifications can be made to enhance specific biological activities while minimizing toxicity. Researchers are currently investigating derivatives of this compound to assess their efficacy in preclinical models. Initial results have shown promising signs of activity against various disease targets, warranting further investigation into its therapeutic potential.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The furan moiety in N-ethyl-4-(5-formylfuran -2 -yl)-3-methylbenzene -1 -sulfonamide draws inspiration from naturally occurring heterocycles that have been successfully utilized in medicinal chemistry. These natural scaffolds often exhibit high bioactivity and selectivity due to their complex structural features. By leveraging such motifs, chemists can design molecules that mimic natural products while incorporating additional functional groups to enhance pharmacological properties.

In conclusion, N - ethyl - 4 - (5 - form ylfura n - 2 - yl) - 3 - me thy lb enz e - 1 - sul fon am ide (CAS No . 2171834 - 28 - 7) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive candidate for further exploration as a therapeutic agent . As computational methods and synthetic techniques continue to evolve , it is likely that more derivatives will be developed , expanding the pharmacological landscape of this promising scaffold .